Cas no 52699-48-6 (5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate)

• Product Name: 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate
• CAS No: 52699-48-6
• MF: C₅₇H₈₁N₁₇O₁₆
• MW: 1260.35735201836
• CID: 370101
• PubChem ID: 11979412
• Update Time: 2025-10-11

5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate Chemical and Physical Properties

Names and Identifiers

• Luteinizing hormone-releasing factor acetate (salt) hydrate
• Gonadorelin Acetate
• 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate
• Luteinizing hormone-releasing factor (swine), 5-L-phenylalanine-, acetate (salt), hydrate
• 5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosylglycyl-L-leucyl-L-arginyl-L-prolylglycinamide
• Glycinamide, 5-oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosylglycyl-L-leucyl-L-arginyl-L-prolyl-
• glycinamide, 5-oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosylglycyl-L-leucyl-N~5~-(diaminomethylene)-L-ornithyl-L-prolyl-
• ABBOTT-41070
• L-pyroglutamyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-glycyl-L-leucyl-L-arginyl-L-prolyl-glycinamide; acetic acid; hydrate
• SCHEMBL20856308
• Gonadorelin acetate [USAN:USP]
• 2RG1XQ1NYJ
• 52699-48-6
• UNII-2RG1XQ1NYJ
• Gonadorelin diacetate

• Inchi： 1S/C55H75N17O13.C2H4O2.H2O/c1-29(2)19-38(49(80)67-37(9-5-17-60-55(57)58)54(85)72-18-6-10-43(72)53(84)62-25-44(56)75)66-46(77)26-63-47(78)39(20-30-11-13-33(74)14-12-30)68-52(83)42(27-73)71-50(81)40(21-31-23-61-35-8-4-3-7-34(31)35)69-51(82)41(22-32-24-59-28-64-32)70-48(79)36-15-16-45(76)65-36;1-2(3)4;/h3-4,7-8,11-14,23-24,28-29,36-43,61,73-74H,5-6,9-10,15-22,25-27H2,1-2H3,(H2,56,75)(H,59,64)(H,62,84)(H,63,78)(H,65,76)(H,66,77)(H,67,80)(H,68,83)(H,69,82)(H,70,79)(H,71,81)(H4,57,58,60);1H3,(H,3,4);1H2
• InChI Key： OOBWZCWPKJOGPF-UHFFFAOYSA-N
• SMILES： O=C(C(CCC/N=C(\N)/N)NC(C(CC(C)C)NC(CNC(C(CC1C=CC(=CC=1)O)NC(C(CO)NC(C(CC1=CNC2C=CC=CC1=2)NC(C(CC1=CN=CN1)NC(C1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCCC1C(NCC(N)=O)=O.OC(C)=O.O

Computed Properties

• Exact Mass: 1181.57365
• Monoisotopic Mass: 1259.60471956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 90
• Rotatable Bond Count: 31
• Complexity: 2420
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: nothing
• Topological Polar Surface Area: 513Ų

Experimental Properties

• PSA: 474.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate

5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate: A Comprehensive Overview

The compound with CAS No. 52699-48-6, commonly referred to as 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate, is a significant molecule in the field of reproductive endocrinology. This compound is a derivative of luteinizing hormone-releasing factor (LHRF), which plays a pivotal role in regulating the release of luteinizing hormone (LH) from the anterior pituitary gland. The addition of 5-L-Phenylalanine to the structure enhances its stability and bioavailability, making it a valuable tool in both research and therapeutic applications.

LHRF is a decapeptide that mimics the action of gonadotropin-releasing hormone (GnRH), a key regulator of the hypothalamic-pituitary-gonadal axis. The swine origin of this compound highlights its importance in veterinary medicine, particularly in the optimization of reproductive processes in pigs. Recent studies have demonstrated that 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) can be effectively used to synchronize estrus cycles in swine, improving breeding efficiency and productivity in agricultural settings.

The acetate salt form of this compound is particularly advantageous due to its enhanced solubility and stability. This makes it ideal for use in pharmaceutical formulations, where precise dosing and consistent performance are critical. The hydrate form further ensures that the compound retains its structural integrity during storage and transportation, minimizing degradation and ensuring efficacy.

Recent advancements in peptide synthesis and purification techniques have enabled the production of high-purity 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate. These improvements have not only enhanced the compound's therapeutic potential but also opened new avenues for research into its mechanisms of action. For instance, studies using advanced imaging techniques have provided insights into how this compound interacts with receptor proteins at the cellular level, shedding light on its pharmacokinetics and pharmacodynamics.

In terms of applications, 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) has shown promise in both diagnostic and therapeutic contexts. In diagnostics, it has been used as a tool to assess reproductive endocrine function in swine, aiding veterinarians in early detection of hormonal imbalances. Therapeutically, it has been employed to treat conditions such as anovulation and infertility in pigs, demonstrating high efficacy with minimal side effects.

Moreover, the integration of 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) into biotechnological processes has paved the way for innovative drug delivery systems. For example, researchers have explored the use of nanotechnology to encapsulate this compound, enhancing its bioavailability and reducing systemic side effects. These developments underscore the compound's versatility and its potential for future applications in human medicine.

From a regulatory standpoint, 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) must adhere to stringent quality control standards to ensure safety and efficacy. Regulatory agencies require comprehensive testing protocols, including stability studies and bioassays, to validate the compound's performance under various conditions. Such rigorous testing ensures that products derived from this compound meet global standards for veterinary use.

In conclusion, 5-L-Phenylalanine-luteinizing Hormone-releasing Factor (Swine) Acetate (Salt) Hydrate is a versatile and valuable compound with significant implications for reproductive endocrinology. Its unique properties, combined with advancements in peptide chemistry and drug delivery systems, position it as a key player in both veterinary medicine and biotechnological research. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to make even greater contributions to the field.